3-Bromo-4'-n-butylbenzophenone

• IUPAC Name: (3-bromophenyl)-(4-butylphenyl)methanone
• InChI: InChI=1S/C17H17BrO/c1-2-3-5-13-8-10-14(11-9-13)17(19)15-6-4-7-16(18)12-15/h4,6-12H,2-3,5H2,1H3
• InChI Key: WNMIRAAPSOZXCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C17H17BrO
• DSSTOX Substance ID: DTXSID10373590
• Molecular Weight: 317.2 g/mol
• CAS RN: 844879-33-0

Description

3-Bromo-4’-n-butylbenzophenone is a chemical compound with the molecular formula C17H17BrO. It is used in biochemical research.

Molecular Structure Analysis

The molecular structure of 3-Bromo-4’-n-butylbenzophenone consists of a benzophenone core with a bromine atom substituted at the 3-position and a butyl group substituted at the 4’-position.

Physical And Chemical Properties Analysis

3-Bromo-4’-n-butylbenzophenone has a molecular weight of 317.22 g/mol. Additional physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Application 1: Synthesis of Sulfonamides

• Summary of the Application: Sulfonamides, such as 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, have a wide range of biological applications in medicine and as pesticides. They have unique antitumor, antidiabetic, antiviral, anti-cancer, and other physiological activities widely used in the field of medicine.
• Methods of Application or Experimental Procedures: The compound is synthesized by the amidation reaction. Its structure was confirmed by 1H and 13C NMR, FTIR, and MS spectroscopies.
• Results or Outcomes: The single crystal of the title compound was further confirmed by X-ray diffraction (XRD) and the optimized structure of the molecule was calculated by DFT using the B3LYP method with the 6-311G (2d, p) basis set.

Application 2: Synthesis of Photoactive Methyl 4-Bromo-3-((2,6-Difluorophenyl)diazenyl) Benzoate

• Summary of the Application: The synthesis and structure of a novel ortho-fluoroazobenzene, methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate is described. The title molecule crystallizes in the centrocemetric space group P -1 with two rotomer molecules of the title compound in the asymmetric unit.
• Methods of Application or Experimental Procedures: To form the compound, 1.30 g of methyl 3-amino-4-bromobenzoate (0.0057 mol, 1 eq) was mixed with 0.81 g of 1,3-difluoro-2-nitrosobenzene (0.0057 mol, 1 eq) in 20 mL of glacial acetic acid. The reaction was heated to 80 °C for 3 days to form a dark purple viscus solution.
• Results or Outcomes: The position of ortho-fluoro azo rings differ between the two rotomers with one molecule having a rotation angle of 4.4° and the other molecule having a rotation angle of 76.9° with respect to the methyl 4-bromobenzoate.